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Compound of Interest

Compound Name: (13Z)-3-oxoicosenoyl-CoA

Cat. No.: B15551483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(13Z)-3-oxoicosenoyl-CoA is a monounsaturated long-chain 3-oxoacyl-coenzyme A that plays

a role in fatty acid metabolism. Proper handling and storage of this compound are critical to

maintain its integrity and ensure reliable experimental outcomes. These application notes

provide detailed protocols for the handling, storage, and use of (13Z)-3-oxoicosenoyl-CoA,

along with insights into its metabolic context.

Product Information
Property Value

Molecular Formula C41H68N7O18P3S

Molecular Weight 1073.0 g/mol [1]

Appearance (likely) Solid

Purity >95% (typical)

Synonyms (13Z)-3-oxoeicosenoyl-coenzyme A
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Long-chain unsaturated acyl-CoA esters are susceptible to degradation through oxidation and

hydrolysis. To ensure the stability of (13Z)-3-oxoicosenoyl-CoA, the following conditions are

recommended:

Condition Recommendation Rationale

Temperature
Store at -20°C or colder (e.g.,

-80°C) for long-term storage.

Minimizes enzymatic and

chemical degradation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

The unsaturated double bond

is prone to oxidation.[2]

Light Protect from light.
Light can catalyze oxidative

damage.[2]

Moisture

Keep dry. Avoid repeated

freeze-thaw cycles of aqueous

solutions.

The thioester bond is

susceptible to hydrolysis,

especially at basic pH.

Container
Store in a tightly sealed vial,

preferably of amber glass.[2]

Prevents exposure to air,

moisture, and light.

Reconstitution and Aliquoting
For experimental use, it is advisable to prepare aliquots of a stock solution to avoid repeated

warming of the entire sample.

Solvents: Due to the long acyl chain, solubility in purely aqueous buffers may be limited. A

common approach for similar long-chain acyl-CoAs is to first dissolve the compound in a

small amount of an organic solvent like DMSO, followed by dilution with the desired aqueous

buffer.

Procedure:

Allow the vial to warm to room temperature before opening to prevent condensation.

Under an inert atmosphere, if possible, dissolve the solid in the chosen solvent system.
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Once fully dissolved, dispense into single-use aliquots in tightly sealed vials.

Store the aliquots at -80°C.

Safety Precautions
As with any chemical reagent, standard laboratory safety practices should be followed.

Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Handle the compound in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for the specific product for detailed safety information.

If a specific SDS is not available, treat the compound with the same precautions as other

potentially hazardous biochemicals.

Experimental Protocols
(13Z)-3-oxoicosenoyl-CoA is an intermediate in the beta-oxidation of (13Z)-icosenoic acid.

Below are generalized protocols relevant to its study.

Protocol 1: Enzymatic Assay for 3-Oxoacyl-CoA Thiolase
Activity
This protocol measures the activity of 3-oxoacyl-CoA thiolase, the enzyme that catalyzes the

final step of beta-oxidation, using (13Z)-3-oxoicosenoyl-CoA as a substrate. The reaction

involves the cleavage of the substrate by Coenzyme A, resulting in the formation of acetyl-CoA

and a shortened acyl-CoA. The decrease in NADH, when coupled with the preceding

dehydrogenase step in reverse, can be monitored spectrophotometrically.

Materials:

(13Z)-3-oxoicosenoyl-CoA

Coenzyme A (CoASH)

NADH

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15551483?utm_src=pdf-body
https://www.benchchem.com/product/b15551483?utm_src=pdf-body
https://www.benchchem.com/product/b15551483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-hydroxyacyl-CoA dehydrogenase (as a coupling enzyme)

Purified 3-oxoacyl-CoA thiolase or cell lysate containing the enzyme

Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

Spectrophotometer capable of reading at 340 nm

Procedure:

Prepare a reaction mixture in a cuvette containing the reaction buffer, NADH, and 3-

hydroxyacyl-CoA dehydrogenase.

Add the (13Z)-3-oxoicosenoyl-CoA substrate to the cuvette.

Initiate the reaction by adding the 3-oxoacyl-CoA thiolase enzyme or cell lysate.

Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the

oxidation of NADH.

Calculate the enzyme activity based on the rate of NADH consumption.

Protocol 2: In Vitro Beta-Oxidation Assay
This assay reconstitutes the beta-oxidation pathway in vitro to study the metabolism of (13Z)-3-
oxoicosenoyl-CoA.

Materials:

(13Z)-3-oxoicosenoyl-CoA

Mitochondrial extract or purified beta-oxidation enzymes

Coenzyme A (CoASH)

NAD+

FAD
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Reaction buffer (e.g., potassium phosphate buffer, pH 7.4)

Detection reagent for acetyl-CoA or a method to measure NADH/FADH2 production.

Procedure:

Combine the reaction buffer, NAD+, FAD, and CoASH in a reaction vessel.

Add the mitochondrial extract or purified enzymes.

Add (13Z)-3-oxoicosenoyl-CoA to start the reaction.

Incubate at the optimal temperature for the enzymes (e.g., 37°C).

At various time points, take aliquots and stop the reaction (e.g., by adding a strong acid).

Analyze the production of acetyl-CoA, NADH, or FADH2 using appropriate methods (e.g.,

HPLC, spectrophotometry, or fluorometry).

Signaling and Metabolic Pathways
Beta-Oxidation of (13Z)-Icosenoyl-CoA
(13Z)-3-oxoicosenoyl-CoA is an intermediate in the beta-oxidation of monounsaturated fatty

acids. The pathway involves a series of enzymatic reactions within the mitochondria.

(13Z)-Icosenoyl-CoA trans-Δ2,(13Z)-Icosadienoyl-CoA FAD -> FADH2 3-Hydroxy-(13Z)-icosenoyl-CoA H2O (13Z)-3-Oxoicosenoyl-CoA NAD+ -> NADH

cis-Δ11-Octadecenoyl-CoA

 CoASH

Acetyl-CoA To Krebs Cycle

Acyl-CoA
Dehydrogenase

Enoyl-CoA
Hydratase

3-Hydroxyacyl-CoA
Dehydrogenase

3-Oxoacyl-CoA
Thiolase

Click to download full resolution via product page

Caption: Mitochondrial beta-oxidation pathway for a monounsaturated fatty acyl-CoA.
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Workflow for Handling and Use of (13Z)-3-oxoicosenoyl-
CoA
This diagram outlines the recommended workflow from receiving the compound to its use in an

experiment.

Receive Compound

Long-term Storage
(-80°C, Inert Gas, Dark)

Prepare for Use

Warm to Room Temp

Dissolve in Appropriate Solvent

Aliquot into Single-Use Vials

Optional:
Purity Check

Store Aliquots
(-80°C)

Use in Experiment
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Click to download full resolution via product page

Caption: Recommended workflow for handling (13Z)-3-oxoicosenoyl-CoA.

Regulatory Role of Long-Chain Acyl-CoAs
Long-chain acyl-CoAs, including molecules like (13Z)-3-oxoicosenoyl-CoA, are not just

metabolic intermediates but also act as signaling molecules that can regulate the activity of key

enzymes in energy metabolism.

Long-Chain Acyl-CoA
((13Z)-3-oxoicosenoyl-CoA)

Acetyl-CoA Carboxylase (ACC)

Fatty Acid Beta-Oxidation

 SubstrateMalonyl-CoA

Carnitine Palmitoyl-
transferase 1 (CPT1)

Inhibition Activation

Click to download full resolution via product page

Caption: Allosteric regulation of fatty acid metabolism by long-chain acyl-CoAs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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